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Compound of Interest

Compound Name: Carbonic acid;ZINC

Cat. No.: B1218789

1. Introduction

Basic zinc carbonate, with chemical formulas such as Zns(OH)s(COs)2 or
ZnCO0s3-2Zn(0OH)2-H20, is a white, amorphous powder widely utilized in topical pharmaceutical
and cosmetic formulations.[1][2] Occurring naturally as the mineral hydrozincite, it is valued for
its therapeutic properties, including mild astringent, antiseptic, anti-inflammatory, and skin-
protective effects.[3][4][5] These characteristics make it a key ingredient in preparations
designed to treat a variety of dermatological conditions such as eczema, acne, minor skin
irritations, and to aid in wound healing.[6][7] In formulations, it also serves as an opacifying
agent, providing a smooth, uniform appearance to creams and lotions.[8][9]

2. Physicochemical Properties

Basic zinc carbonate's utility in topical preparations is largely due to its physical and chemical
characteristics. It is stable under standard conditions, insoluble in water and alcohol, but
soluble in dilute acids and alkalis.[3] This insolubility in water is crucial for its function as a
persistent skin barrier.
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Property Value | Description References
) Zns(OH)e(CO3)2 or

Chemical Formula [1]

ZnCO03:2Zn(0OH)2-H20
i ~342.15 g/mol (for

Molecular Weight [2]
ZnC0s3-2Zn(0OH)2-H20)
White, odorless, tasteless,

Appearance [8]
amorphous powder
Insoluble in water and alcohol;

Solubility Soluble in dilute acids, alkalis, [10][3][11]
and ammonium salt solutions

Zinc (Zn) Content Typically >58% [12][13]
~9.5 (in a 50g/L aqueous

pH (in @ 50gfL-aq 23]
suspension)
Decomposes upon heating

- (e.g., at 300°C), releasing
Decomposition [10][4]

carbon dioxide and forming

zinc oxide

3. Mechanism of Action in Dermatological Applications

The therapeutic effects of basic zinc carbonate in topical preparations are multifaceted,

stemming from the properties of the compound itself and the subsequent release of zinc ions

(Znz*) into the skin microenvironment.

» Astringent and Barrier Function: When applied, basic zinc carbonate forms a protective

barrier on the skin's surface.[8][14] This barrier physically shields the skin from external

irritants and prevents water loss, promoting hydration.[14] Its mild astringent properties help

to precipitate proteins, which can reduce weeping or oozing from minor skin lesions.[11][15]

o Anti-inflammatory Action: Zinc ions have demonstrated anti-inflammatory effects. They can

inhibit the degranulation of mast cells, thereby reducing the release of inflammatory

mediators like histamine, which is beneficial in pruritic conditions.[7]
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» Antimicrobial and Antiseptic Properties: Basic zinc carbonate possesses antiseptic and
antimicrobial capabilities, making it effective in formulations aimed at combating skin
concerns like acne and fungal infections.[5][8] It can inhibit the growth of various
microorganisms, reducing the risk of infection in compromised skin, such as in minor wounds
or rashes.[5][11]

» Wound Healing: Zinc is an essential cofactor for numerous enzymes, including matrix
metalloproteinases and superoxide dismutase, which are critical for collagen synthesis,
tissue regeneration, and managing oxidative stress during the healing process.[7][16] By
providing a local source of zinc, these formulations can support and accelerate wound re-
epithelialization.[16][17]

Application & Compound
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Fig. 1: Mechanism of Action of Basic Zinc Carbonate.

4. Key Applications in Topical Formulations

Basic zinc carbonate is a versatile ingredient used across a range of over-the-counter and
compounded pharmaceutical preparations.

e Soothing and Protective Creams: It is a primary component in soothing preparations like
calamine lotion, used to relieve itching and irritation from insect bites, poison ivy, and other
minor skin conditions.[3][7]

¢ Acne Treatments: Due to its anti-inflammatory and antiseptic properties, it is incorporated
into anti-acne formulations to reduce inflammation and inhibit the proliferation of acne-
causing bacteria.[10][6][18]

e Wound Care: Ointments and creams containing basic zinc carbonate are used to treat minor
wounds, rashes, and skin irritations.[5][19] They help maintain a moist healing environment
while preventing bacterial growth.

o Eczema and Psoriasis: Its anti-inflammatory and skin-protectant properties can help soothe
the irritated skin associated with conditions like eczema and psoriasis.[3][6]

Experimental Protocols
Protocol 1: Synthesis of Basic Zinc Carbonate via Aqueous Precipitation

This protocol describes a common laboratory method for synthesizing basic zinc carbonate
through the reaction of a soluble zinc salt with a carbonate source.
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1. Prepare 1 M Zinc Sulfate 2. Prepare 1 M Sodium Carbonate
(ZnS0a4) Solution (Na2COs) Solution

3. Slowly add Na=COs solution
to ZnSOa solution with
constant, vigorous stirring.

basic zinc carbonate forms.

'

5. Age the mixture for 1 hour
at room temperature to ensure
complete reaction.

4. White precipitate of T

6. Filter the precipitate
using Buchner funnel.

7. Wash precipitate with
deionized water (3x)
to remove soluble byproducts.

8. Dry the precipitate in an oven
at 80-100°C until constant weight.

End: Obtain fine, white
powder of Basic Zinc Carbonate

Click to download full resolution via product page

Fig. 2: Workflow for Synthesis of Basic Zinc Carbonate.
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Methodology:

e Reagent Preparation:

o Prepare a 1 M solution of zinc sulfate (ZnS0Oa4) by dissolving the appropriate amount in
deionized water.

o Prepare a 1 M solution of sodium carbonate (NazCOs) in a separate vessel.

» Precipitation Reaction:

o Place the zinc sulfate solution in a beaker on a magnetic stirrer and begin stirring
vigorously.

o Slowly add the sodium carbonate solution dropwise to the zinc sulfate solution. A white
precipitate will form immediately.[20] The slow addition and vigorous stirring are critical to
control particle size and ensure homogeneity.

o Continue stirring for 30 minutes after all the sodium carbonate has been added.

e Aging:

o Allow the slurry to stand (age) for at least 1 hour at room temperature. This step allows for
the completion of the reaction and stabilization of the precipitate.

« Filtration and Washing:

o Separate the precipitate from the supernatant by vacuum filtration using a Buchner funnel
and appropriate filter paper.

o Wash the filter cake with several portions of deionized water to remove soluble impurities,
particularly sodium sulfate (Na=S0Oa4). Continue washing until the filtrate shows no
precipitate when tested with a barium chloride solution (indicating the absence of sulfate
ions).

e Drying:

o Carefully transfer the washed precipitate to a watch glass or drying dish.
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o Dry the solid in an oven at 80-100°C to a constant weight.

e Characterization:

o The final product is a fine, white powder of basic zinc carbonate. It can be further
characterized by techniques such as X-ray Diffraction (XRD) and Fourier-Transform
Infrared (FTIR) spectroscopy to confirm its chemical identity and purity.[21]

Protocol 2: Formulation of a Topical Skin-Protectant Cream (Qil-in-Water Emulsion)

This protocol outlines the preparation of a simple oil-in-water (O/W) cream containing 5% (w/w)
basic zinc carbonate.

Phase Ingredient Function % (wiw)
) Stiffening agent,
Oil Phase Cetostearyl Alcohol N 10.0
Emulsifier

White Soft Paraffin Emollient, Occlusive 15.0

Liquid Paraffin Emollient 5.0

Aqueous Phase Basic Zinc Carbonate Active Ingredient 5.0
Humectant,

Propylene Glycol ) 5.0
Preservative

Cetomacrogol 1000 Non-ionic Surfactant 2.0

Purified Water Vehicle 57.5

Preservative Phenoxyethanol Preservative 0.5

Methodology:

e Phase Preparation:

o Oil Phase: Accurately weigh and combine the cetostearyl alcohol, white soft paraffin, and
liquid paraffin in a glass beaker. Heat the mixture to 70-75°C in a water bath until all
components are melted and uniform.
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o Agueous Phase: In a separate beaker, disperse the basic zinc carbonate and
Cetomacrogol 1000 in the purified water and propylene glycol. Heat this phase to 70-75°C.

Emulsification:

o Slowly add the oil phase to the aqueous phase while continuously homogenizing using a
high-shear mixer.

o Continue mixing for 5-10 minutes to form a uniform, white emulsion.

Cooling:

o Remove the emulsion from the heat and continue to stir gently with a paddle stirrer as it
cools. Rapid cooling should be avoided to prevent crystallization of the fatty alcohols.

Final Additions:

o When the cream has cooled to below 40°C, add the phenoxyethanol preservative and mix
until fully incorporated.

Homogenization and Storage:

o Pass the final cream through a roller mill or homogenizer to ensure droplet size uniformity
and a smooth texture.

o Package the cream in appropriate, well-sealed containers.
Protocol 3: Antimicrobial Efficacy Testing (Agar Well Diffusion Assay)

This protocol is used to evaluate the antimicrobial properties of the formulated basic zinc
carbonate cream against common skin pathogens like Staphylococcus aureus.

Methodology:

o Culture Preparation: Prepare a standardized inoculum of S. aureus (e.g., 0.5 McFarland
standard) in sterile saline.
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» Plate Inoculation: Using a sterile cotton swab, evenly inoculate the surface of a Mueller-
Hinton Agar (MHA) plate with the bacterial suspension to create a lawn.

» Well Creation: Aseptically punch wells (6-8 mm in diameter) into the agar using a sterile cork
borer.

e Sample Application:

o Accurately weigh and place a specified amount (e.g., 100 mg) of the 5% basic zinc
carbonate cream into one of the wells.

o Use a "base" cream (formulation without basic zinc carbonate) as a negative control in a
separate well.

o Use a standard antibiotic disc or solution as a positive control.
e Incubation: Incubate the plates at 37°C for 18-24 hours.
o Data Analysis:

o Measure the diameter of the zone of inhibition (the clear area around the well where
bacterial growth is prevented) in millimeters.

o Compare the zone of inhibition of the test cream with the negative and positive controls to
determine its antimicrobial efficacy. A larger zone indicates greater antimicrobial activity.
[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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